2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)quinazolin-4-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide
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Description
2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)quinazolin-4-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H26N4O3S and its molecular weight is 486.59. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, related to the chemical structure of interest, demonstrated remarkable in vitro antitumor activity. These compounds, with slight structural differences, have shown broad spectrum antitumor activity and are more potent compared to the positive control 5-FU. Molecular docking studies suggest these compounds inhibit the growth of melanoma cell lines through inhibition of B-RAF kinase, similar to PLX4032 (Al-Suwaidan et al., 2016).
Structural Aspects and Properties
The structural aspects of two amide-containing isoquinoline derivatives were explored, indicating the formation of gels and crystalline salts under certain conditions. These structural studies provide insights into the versatile applications of quinazolinone derivatives in materials science (Karmakar et al., 2007).
Anticonvulsant Activity
Research on 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetamide derivatives has expanded the arsenal of biologically active substances for anticonvulsive action. The leader compound from this series demonstrated significant improvement in all experimental convulsive syndrome rates in mice, suggesting a promising route for further research in anticonvulsant medication development (El Kayal et al., 2019).
Cytotoxic Evaluation
Some quinazolinone-1, 3, 4-oxadiazole derivatives have been synthesized and evaluated for their cytotoxic effects against MCF-7 and HeLa cell lines. This study highlights the potential of quinazolinone derivatives in developing new therapeutic agents for cancer treatment (Hassanzadeh et al., 2019).
Radiomodulatory Effect
A study on quinazolinone derivatives bearing benzenesulfonamide moiety revealed a compound that showed potent NQO1 inducer activity in vitro. This compound reduced the damaging effects of gamma radiation in liver tissues, suggesting its application as an antioxidant and radiomodulatory agent (Soliman et al., 2020).
properties
IUPAC Name |
2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)quinazolin-4-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N4O3S/c1-33-20-11-12-23(24(15-20)34-2)28-25(32)17-35-26-21-9-5-6-10-22(21)29-27(30-26)31-14-13-18-7-3-4-8-19(18)16-31/h3-12,15H,13-14,16-17H2,1-2H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHDKKGCDYUXOFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CSC2=NC(=NC3=CC=CC=C32)N4CCC5=CC=CC=C5C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.